Cas no 77821-95-5 (Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester)

Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester structure
77821-95-5 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester
CAS No:77821-95-5
MF:C14H18O2
MW:218.291524410248
CID:535492
PubChem ID:71403226
Update Time:2025-04-19

Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester
    • 3-phenylprop-2-enyl 2,2-dimethylpropanoate
    • DTXSID30824150
    • 3-Phenylprop-2-en-1-yl 2,2-dimethylpropanoate
    • 77821-95-5
    • Inchi: 1S/C14H18O2/c1-14(2,3)13(15)16-11-7-10-12-8-5-4-6-9-12/h4-10H,11H2,1-3H3
    • InChI Key: CHHARWISCOYVDV-UHFFFAOYSA-N
    • SMILES: O(CC=CC1C=CC=CC=1)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 218.130679813g/mol
  • Monoisotopic Mass: 218.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų
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